Cas no 1083078-88-9 (Pimozide N-Oxide)

• Product Name: Pimozide N-Oxide
• CAS No: 1083078-88-9
• MF: C₂₈H₂₉F₂N₃O₂
• MW: 477.545573949814
• CID: 1060699
• Update Time: 2025-06-15

Pimozide N-Oxide Chemical and Physical Properties

Names and Identifiers

• Pimozide N-Oxide
• 3-[1-[4,4-bis(4-fluorophenyl)butyl]-1-oxidopiperidin-1-ium-4-yl]-1H-benzimidazol-2-one

• Inchi： 1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)
• InChI Key： SAVNBLOUWOJISO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCC[N+]1(CCC(CC1)N1C(NC2C=CC=CC1=2)=O)[O-]

Computed Properties

• Exact Mass: 477.22300

Experimental Properties

• PSA: 67.48000
• LogP: 6.24070

Additional information on Pimozide N-Oxide

Introduction to Pimozide N-Oxide (CAS No. 1083078-88-9)

Pimozide N-Oxide, a derivative of the well-known antipsychotic compound Pimozide, is a compound of significant interest in the field of pharmaceutical chemistry and psychopharmacology. With the CAS number 1083078-88-9, this chemical entity has garnered attention for its potential therapeutic applications and mechanistic insights. This article provides a comprehensive overview of Pimozide N-Oxide, delving into its chemical structure, pharmacological properties, and the latest research findings that highlight its significance.

The chemical structure of Pimozide N-Oxide is closely related to that of Pimozide, featuring an N-oxide group at a specific position on the molecular framework. This modification introduces unique electronic and steric properties to the molecule, which can influence its biological activity. Pimozide itself is a dibenzoxazepine derivative and is primarily used in the treatment of Tourette syndrome and other tic disorders. The introduction of an N-oxide group in Pimozide N-Oxide may alter its pharmacokinetic profile, potentially leading to differences in absorption, distribution, metabolism, and excretion (ADME) compared to its parent compound.

One of the most compelling aspects of Pimozide N-Oxide is its potential role as a prodrug or a metabolic intermediate. In recent years, there has been growing interest in the development of prodrugs that can enhance the bioavailability or targeted delivery of therapeutic agents. The N-oxide group in Pimozide N-Oxide could serve as a site for enzymatic conversion, releasing active metabolites that exert therapeutic effects. This concept has been explored in various pharmaceutical contexts, where prodrugs offer a strategic advantage in optimizing drug delivery systems.

Research into Pimozide N-Oxide has also revealed insights into its pharmacological mechanisms. Studies suggest that the compound may interact with dopamine receptors in the brain, particularly D2 receptors, which are implicated in the pathophysiology of schizophrenia and other neurological disorders. The N-oxide group may modulate receptor affinity or binding kinetics, potentially leading to improved efficacy or reduced side effects compared to Pimozide. These findings are particularly relevant in the context of developing next-generation antipsychotics with enhanced safety profiles.

Furthermore, the synthesis and characterization of Pimozide N-Oxide have provided valuable insights into synthetic methodologies for modifying heterocyclic compounds. The introduction of an N-oxide group often requires careful optimization of reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in elucidating the structure of Pimozide N-Oxide and understanding its conformational dynamics.

The pharmacokinetic behavior of Pimozide N-Oxide has been a subject of extensive investigation. Studies indicate that the compound may exhibit different metabolic pathways compared to Pimozide, with potential implications for drug-drug interactions. Understanding these metabolic pathways is crucial for predicting clinical outcomes and avoiding adverse effects. Additionally, pharmacokinetic modeling has helped researchers predict how Pimozide N-Oxide behaves in vivo, providing a foundation for designing clinical trials and optimizing dosing regimens.

Recent advancements in computational chemistry have further enhanced our understanding of Pimozide N-Oxide's properties. Molecular docking studies have been used to predict how the compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into binding affinities and putative mechanisms of action, complementing experimental data obtained from wet-lab studies. The integration of computational methods with traditional experimental approaches has become increasingly important in modern drug discovery.

The therapeutic potential of Pimozide N-Oxide extends beyond antipsychotic applications. Emerging evidence suggests that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Parkinson's disease. The ability of Pimozide N-Oxide to modulate neurotransmitter systems could offer new avenues for therapeutic intervention in conditions characterized by dopaminergic dysfunction.

In conclusion, Pimozide N-Oxide (CAS No. 1083078-88-9) represents a fascinating chemical entity with significant implications for pharmaceutical research and development. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for further investigation. As research continues to uncover new applications and mechanisms associated with this compound, it is likely to play an increasingly important role in addressing neurological and psychiatric challenges.